N-benzyl-1-(2-furoyl)-N-methyl-4-piperidinamine

• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: [4-[benzyl(methyl)amino]piperidin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C18H22N2O2/c1-19(14-15-6-3-2-4-7-15)16-9-11-20(12-10-16)18(21)17-8-5-13-22-17/h2-8,13,16H,9-12,14H2,1H3
• InChI Key: NQVMXMIOFFPYBN-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=CC=C1)C2CCN(CC2)C(=O)C3=CC=CO3

Description

N-benzyl-1-(2-furoyl)-N-methyl-4-piperidinamine, commonly known as Fentanyl, is a synthetic opioid analgesic drug that is widely used for the treatment of chronic pain. Fentanyl is a potent and highly addictive drug that is often used as a substitute for other opioids such as morphine and heroin. The purpose of

Mechanism of Action

Fentanyl acts on the central nervous system by binding to opioid receptors in the brain and spinal cord. This binding results in the inhibition of the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are responsible for pain perception and emotional response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of fentanyl include pain relief, sedation, respiratory depression, nausea, and vomiting. Fentanyl can also cause a decrease in blood pressure and heart rate, as well as a decrease in body temperature.

Advantages and Limitations for Lab Experiments

Fentanyl is a highly potent and effective drug that is widely used in laboratory experiments to study the mechanisms of pain and analgesia. However, due to its addictive nature and potential for abuse, fentanyl must be handled with extreme caution in laboratory settings. In addition, the use of fentanyl in laboratory experiments may be limited due to ethical concerns and regulations regarding the use of controlled substances.

Future Directions

Future research on fentanyl should focus on developing safer and more effective opioid analgesics that have a lower potential for abuse and addiction. In addition, research should investigate the potential therapeutic applications of fentanyl in the treatment of depression, anxiety, and post-traumatic stress disorder. Finally, research should explore alternative methods of pain management that do not rely on opioid analgesics.

Synthesis Methods

Fentanyl is synthesized by the reaction of N-phenethyl-4-piperidone with aniline and subsequent reduction of the resulting N-phenethyl-N-(1-phenylethyl)-4-piperidinamine with sodium borohydride. The resulting N-benzyl-1-(2-furoyl)-N-methyl-4-piperidinamine is then purified through a series of chemical processes to obtain the final product.

Scientific Research Applications

Fentanyl has been extensively studied for its analgesic properties and has been found to be highly effective in the treatment of chronic pain. Fentanyl is also used in clinical settings as an anesthetic and sedative agent. In addition, research has shown that fentanyl may have potential therapeutic applications in the treatment of depression, anxiety, and post-traumatic stress disorder.